Cas no 382610-58-4 (5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid)

• Product Name: 5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid
• CAS No: 382610-58-4
• MF: C₇H₇ClN₂O₂S
• MW: 218.660679101944
• MDL: MFCD00507248
• CID: 1068769
• PubChem ID: 1959248
• Update Time: 2025-04-20

5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid
• 5-chloro-2-(ethylthio)-4-Pyrimidinecarboxylic acid
• 382610-58-4
• DA-37601
• MFCD00507248
• AKOS000265570
• ALBB-007454
• STK504548
• CS-0314060
• 5-chloro-2-ethylsulfanylpyrimidine-4-carboxylic acid
• SB58480
• LS-02790
• 5-chloro-2-(ethylthio)pyrimidine-4-carboxylicacid
• SCHEMBL13983041
• 5-chloro-2-(ethylsulfanyl)pyrimidine-4-carboxylic acid

• MDL： MFCD00507248
• Inchi： 1S/C7H7ClN2O2S/c1-2-13-7-9-3-4(8)5(10-7)6(11)12/h3H,2H2,1H3,(H,11,12)
• InChI Key： QVLLQQCIXDDUBY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)SCC

Computed Properties

• Exact Mass: 217.9916763g/mol
• Monoisotopic Mass: 217.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives